Cas no 651738-65-7 (1,8-Naphthalenediamine, 2,7-diiodo-N,N,N',N'-tetramethyl-)

• Product Name: 1,8-Naphthalenediamine, 2,7-diiodo-N,N,N',N'-tetramethyl-
• CAS No: 651738-65-7
• MF: C₁₄H₁₆I₂N₂
• MW: 466.099187850952
• CID: 403692
• PubChem ID: 11363298
• Update Time: 2025-04-19

1,8-Naphthalenediamine, 2,7-diiodo-N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenediamine, 2,7-diiodo-N,N,N',N'-tetramethyl-
• 2,7-diiodo-1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine
• DTXSID80463593
• 651738-65-7

• Inchi： 1S/C14H16I2N2/c1-17(2)13-10(15)7-5-9-6-8-11(16)14(12(9)13)18(3)4/h5-8H,1-4H3
• InChI Key： VLRTWPNBBIIIAX-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=CC(=C(C2=C1N(C)C)N(C)C)I

Computed Properties

• Exact Mass: 465.93948
• Monoisotopic Mass: 465.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48